Cas no 2228847-67-2 (3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2228847-67-2
• MF: C₇H₉F₂NO₂S
• MW: 209.213667631149
• CID: 6441034
• PubChem ID: 165740112
• Update Time: 2025-10-28

3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol
• 2228847-67-2
• EN300-1970254

• Inchi： 1S/C7H9F2NO2S/c1-12-6-10-4-5(13-6)7(8,9)2-3-11/h4,11H,2-3H2,1H3
• InChI Key： CTBIGCKIGAQWNN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CCO)(F)F)OC

Computed Properties

• Exact Mass: 209.03220603g/mol
• Monoisotopic Mass: 209.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.6Ų

Additional information on 3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol

Comprehensive Overview of 3,3-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2228847-67-2)

3,3-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2228847-67-2) is a fluorinated organic compound featuring a thiazole ring and a propanol backbone. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of difluoro and methoxy groups enhances its reactivity and potential applications in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors. Researchers are increasingly interested in this compound due to its potential role in addressing challenges like drug resistance and targeted therapy.

The compound's CAS number 2228847-67-2 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its thiazole moiety is a common motif in heterocyclic chemistry, often associated with antimicrobial and anti-inflammatory properties. Recent studies highlight its relevance in cancer research, where fluorinated compounds are explored for their ability to modulate enzyme activity and cell signaling pathways. This aligns with the growing demand for precision medicine and personalized therapeutics.

From a synthetic perspective, 3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol is synthesized via multistep organic reactions, including nucleophilic substitution and fluorination. Its propanol chain offers versatility for further derivatization, making it a scaffold for structure-activity relationship (SAR) studies. The compound's lipophilicity and hydrogen-bonding capacity are key factors in its pharmacokinetic profile, a topic frequently searched by chemists and pharmacologists.

In the context of green chemistry, researchers are investigating sustainable methods to produce this compound, minimizing waste and energy consumption. This aligns with broader industry trends toward environmentally friendly synthesis and green solvents. Additionally, its potential applications in crop protection and veterinary medicine are gaining attention, as fluorinated thiazoles exhibit promising pesticidal activity.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control and structural verification. Analytical chemists often search for HPLC methods and mass spectrometry data for this molecule, reflecting its importance in analytical validation. Furthermore, its stability under various pH conditions and thermal profiles are critical for formulation scientists.

As the pharmaceutical industry shifts toward fragment-based drug design, 3,3-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-1-ol serves as a valuable chemical building block. Its compatibility with click chemistry and cross-coupling reactions expands its utility in combinatorial chemistry. These attributes make it a recurring subject in patents and scientific literature, particularly in fields like kinase inhibition and GPCR modulation.

In summary, CAS No. 2228847-67-2 represents a multifaceted compound with significant potential in life sciences and material innovation. Its structural features and reactivity profile continue to inspire research across disciplines, from medicinal chemistry to agrochemical development. As scientific inquiries evolve, this compound remains a focal point for answering questions about molecular interactions and therapeutic efficacy.